3-[(Z)-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H30N4O4S2
• Molecular Weight: 538.7 g/mol
• IUPAC Name: (5Z)-3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[[9-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H30N4O4S2/c1-16(2)15-28-23-19(25(32)30-11-6-7-17(3)24(30)29-23)14-22-26(33)31(27(36)37-22)12-10-18-8-9-20(34-4)21(13-18)35-5/h6-9,11,13-14,16,28H,10,12,15H2,1-5H3/b22-14-
• InChI Key: GMVVTJPHEVEZEV-HMAPJEAMSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC(=C(C=C4)OC)OC)NCC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCC4=CC(=C(C=C4)OC)OC)NCC(C)C

Description

This compound is a structurally complex heterocyclic molecule featuring:

• A pyrido[1,2-a]pyrimidin-4-one core, which is a fused bicyclic system known for its pharmacological relevance in kinase inhibition and antimicrobial activity .
• A (Z)-configured thiazolidin-5-ylidene moiety conjugated to the pyridopyrimidinone scaffold. The Z-configuration ensures optimal spatial alignment for intermolecular interactions, such as hydrogen bonding or π-π stacking .
• A 2-methylpropyl (isobutyl) amino group at position 2 of the pyridopyrimidinone, which may influence solubility and steric bulk.

The compound’s design integrates structural motifs from thiazolidinones (noted for antimicrobial and antioxidant properties) and pyridopyrimidinones (associated with kinase modulation) . Its synthesis likely involves condensation reactions between functionalized aldehydes and thiazolidinone precursors, followed by cyclization and purification via chromatography .

Biological Activity

The compound 3-[(Z)-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one , hereafter referred to as Compound A , is a complex organic molecule with significant potential in medicinal chemistry. This article reviews its biological activity based on recent studies and findings.

Structural Overview

Compound A features a pyrido[1,2-a]pyrimidin-4-one core, which is known for diverse biological activities. Its structure includes:

• A thiazolidin ring that enhances its reactivity and potential interactions with biological targets.
• Methoxy groups that may influence its pharmacological properties through electron-donating effects.

This structural complexity suggests that Compound A could interact uniquely with various biological systems.

Antibacterial Properties

Recent studies indicate that compounds structurally related to Compound A exhibit significant antibacterial activity. For instance:

• Compounds with similar thiazolidin and pyrimidine frameworks have shown effectiveness against both Gram-positive and Gram-negative bacteria.
• In a study comparing various derivatives, one compound demonstrated a Minimum Inhibitory Concentration (MIC) as low as 0.004 mg/mL against Enterobacter cloacae, outperforming standard antibiotics like ampicillin and streptomycin by 10–50 times .

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (mg/mL)	MBC (mg/mL)	Most Sensitive Bacteria
Compound 1	0.015	0.030	Bacillus cereus
Compound 8	0.004	0.008	Enterobacter cloacae
Compound 12	0.011	0.020	Escherichia coli

Antifungal Activity

Compound A’s derivatives have also exhibited antifungal properties:

• The MIC values for antifungal activity ranged from 0.004 to 0.06 mg/mL, indicating good to excellent efficacy against various fungal strains .

Table 2: Antifungal Activity of Related Compounds

Compound	MIC (mg/mL)	Most Sensitive Fungi
Compound 15	0.004	Trichoderma viride
Compound X	0.060	Aspergillus fumigatus

The mechanism by which Compound A exerts its biological effects is still under investigation but may involve:

• Enzyme Inhibition : The presence of the thiazolidin moiety suggests potential inhibition of enzymes critical to bacterial and fungal survival.
• Molecular Docking Studies : Preliminary docking studies indicate favorable binding interactions with key enzymes involved in metabolic pathways of pathogens .

Case Studies and Research Findings

In a recent high-throughput screening assay, derivatives of thiazolidine compounds were evaluated for their antibacterial and antifungal activities:

• Study Findings : Compounds were tested against a panel of pathogens, revealing that many exhibited superior activity compared to traditional antibiotics.
• Structure–Activity Relationship (SAR) : Analysis indicated that modifications on the thiazolidin ring significantly influenced the biological potency of the compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison of Analogous Thiazolidinone-Pyridopyrimidinone Derivatives

Compound Name & ID	Key Substituents on Thiazolidinone	Pyridopyrimidinone Substituents	Hypothesized Bioactivity
Target Compound	3,4-Dimethoxyphenethyl	2-(2-Methylpropyl)amino	Kinase inhibition, Antimicrobial
3-[(Z)-{3-[2-(4-Methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-9-methyl-2-{[3-(4-morpholinyl)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one	4-Methoxyphenethyl	3-(4-Morpholinyl)propylamino	Anticancer, Anti-inflammatory
3-((Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl)-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	2-Methoxyethyl	1-Phenylethylamino	Antimicrobial, Antioxidant
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one	Allyl	4-Ethylpiperazinyl	CNS modulation, Antiviral

Key Findings:

Substituent Effects on Bioactivity: The 3,4-dimethoxyphenethyl group in the target compound may enhance binding to aromatic-rich enzyme active sites (e.g., tyrosine kinases) compared to the 4-methoxyphenethyl analog .

Sulfur-Containing Moieties :

• The 2-thioxo group in all compounds enables thiol-mediated interactions, critical for inhibiting enzymes like thioredoxin reductase or bacterial proteases .

Synthetic Accessibility :

• Allyl and morpholinylpropyl derivatives (e.g., ) may require multi-step functionalization, whereas methoxyethyl or phenethyl analogs (e.g., ) can be synthesized via simpler Schiff base condensations .

Aromaticity and Reactivity: The 3,4-dimethoxy substitution pattern on the phenyl ring (target compound) provides electron-donating effects, stabilizing charge-transfer complexes more effectively than monosubstituted analogs .